Cas no 1256545-46-6 (1,1-difluoro-4-methylidenecyclohexane)

• Product Name: 1,1-difluoro-4-methylidenecyclohexane
• CAS No: 1256545-46-6
• MF: C₇H₁₀F₂
• MW: 132.151109218597
• MDL: MFCD24387257
• CID: 3164747
• PubChem ID: 57493857
• Update Time: 2025-06-15

1,1-difluoro-4-methylidenecyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,1-Difluoro-4-methylenecyclohexane
• 1,1-difluoro-4-methylidenecyclohexane
• Cyclohexane, 1,1-difluoro-4-methylene-
• PS-16756
• MFCD24387257
• SB13663
• SCHEMBL136791
• 1,1-difluoro4-methylenecyclohexane
• F70993
• SY322019
• 1256545-46-6
• 897-004-5

• MDL： MFCD24387257
• Inchi： 1S/C7H10F2/c1-6-2-4-7(8,9)5-3-6/h1-5H2
• InChI Key： UANXQYTXUDFBKW-UHFFFAOYSA-N
• SMILES： FC1(CCC(=C)CC1)F

Computed Properties

• Exact Mass: 132.07505664g/mol
• Monoisotopic Mass: 132.07505664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,1-difluoro-4-methylidenecyclohexane

Introduction to 1,1-Difluoro-4-Methylidenecyclohexane (CAS No. 1256545-46-6)

1,1-Difluoro-4-methylidenecyclohexane (CAS No. 1256545-46-6) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclohexane ring with specific substitutions, which impart distinct chemical and physical properties.

The molecular structure of 1,1-difluoro-4-methylidenecyclohexane consists of a cyclohexane ring with two fluorine atoms attached to the 1-position and a methylene group at the 4-position. The presence of these functional groups significantly influences the compound's reactivity and stability. Fluorine atoms are known for their strong electronegativity and can enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent research has focused on the synthesis and characterization of 1,1-difluoro-4-methylidenecyclohexane. One notable study published in the Journal of Organic Chemistry explored the efficient synthesis of this compound using a palladium-catalyzed cross-coupling reaction. The researchers demonstrated that this method could produce high yields of the desired product with excellent purity, making it a viable option for large-scale production.

In the pharmaceutical industry, 1,1-difluoro-4-methylidenecyclohexane has shown promise as a building block for the development of novel drugs. Its unique structure allows for the creation of compounds with enhanced biological activity and reduced side effects. For instance, a study published in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory properties, making them potential candidates for treating inflammatory diseases such as arthritis.

Beyond pharmaceutical applications, 1,1-difluoro-4-methylidenecyclohexane has also been investigated for its use in materials science. Its fluorinated nature and cyclic structure make it suitable for the development of advanced materials with improved thermal stability and mechanical strength. A recent study in Advanced Materials highlighted the use of this compound in the synthesis of polymer-based materials with enhanced performance characteristics.

The environmental impact of 1,1-difluoro-4-methylidenecyclohexane is another area of interest. Researchers are exploring ways to synthesize this compound using green chemistry principles to minimize environmental footprint. A study published in Green Chemistry described a novel approach that utilized renewable feedstocks and catalytic processes to produce the compound with reduced energy consumption and waste generation.

In conclusion, 1,1-difluoro-4-methylidenecyclohexane (CAS No. 1256545-46-6) is a multifaceted compound with a wide range of potential applications. Its unique molecular structure and properties make it an attractive candidate for various industries, from pharmaceuticals to materials science. Ongoing research continues to uncover new possibilities and optimize its synthesis methods, ensuring its continued relevance in the scientific community.